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molecular formula C15H15NO3 B8524043 (4-Hydroxybenzyl)-carbamic acid benzyl ester

(4-Hydroxybenzyl)-carbamic acid benzyl ester

Cat. No. B8524043
M. Wt: 257.28 g/mol
InChI Key: DDULMAJJEKQKNM-UHFFFAOYSA-N
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Patent
US07973181B2

Procedure details

A solution of 4-hydroxybenzylamine (1 g, 8.1 mmol) in THF (20 ml) and water (20 ml) was cooled down to 0° C. with sodium hydroxide (357 mg, 8.9 mmol). Benzyl chloroformate (1.27 ml, 8.9 mmol) was added slowly and the reaction mixture was stirred at 0° C. for 1 h and at r.t. for 18 hours. Brine (20 ml) and ethyl acetate (20 mL) were added and the phases were separated. The aqueous phase was extracted with EtOAc (20 mL). The organic phase was dried over magnesium sulfate, filtered and concentrated to dryness to yield a light pink solid (2.45 g, 100%). 1H NMR (300 MHz, CDCl3), δ: 4.30 (2 H, d, J=5.8 Hz, CH2NH), 5.15 (2 H, s, OCH2), 6.67 (1 H, br. s, NH), 6.78 (2 H, d, J=8.5 Hz, Ar), 7.12 (2 H, d, J=8.1 Hz, Ar), 7.29-7.44 (5 H, m, Ar)
Name
4-hydroxybenzylamine
Quantity
1 g
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
357 mg
Type
reactant
Reaction Step One
Name
THF
Quantity
20 mL
Type
solvent
Reaction Step One
Name
water
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Benzyl chloroformate
Quantity
1.27 mL
Type
reactant
Reaction Step Two
Name
ethyl acetate
Quantity
20 mL
Type
reactant
Reaction Step Three
Name
Brine
Quantity
20 mL
Type
solvent
Reaction Step Three
Name
solid
Yield
100%

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:9]=[CH:8][C:5]([CH2:6][NH2:7])=[CH:4][CH:3]=1.[OH-].[Na+].Cl[C:13]([O:15][CH2:16][C:17]1[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=1)=[O:14].C(OCC)(=O)C>C1COCC1.O.[Cl-].[Na+].O>[CH2:16]([O:15][C:13](=[O:14])[NH:7][CH2:6][C:5]1[CH:8]=[CH:9][C:2]([OH:1])=[CH:3][CH:4]=1)[C:17]1[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=1 |f:1.2,7.8.9|

Inputs

Step One
Name
4-hydroxybenzylamine
Quantity
1 g
Type
reactant
Smiles
OC1=CC=C(CN)C=C1
Name
sodium hydroxide
Quantity
357 mg
Type
reactant
Smiles
[OH-].[Na+]
Name
THF
Quantity
20 mL
Type
solvent
Smiles
C1CCOC1
Name
water
Quantity
20 mL
Type
solvent
Smiles
O
Step Two
Name
Benzyl chloroformate
Quantity
1.27 mL
Type
reactant
Smiles
ClC(=O)OCC1=CC=CC=C1
Step Three
Name
ethyl acetate
Quantity
20 mL
Type
reactant
Smiles
C(C)(=O)OCC
Name
Brine
Quantity
20 mL
Type
solvent
Smiles
[Cl-].[Na+].O

Conditions

Temperature
Control Type
AMBIENT
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
the reaction mixture was stirred at 0° C. for 1 h and at r.t. for 18 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the phases were separated
EXTRACTION
Type
EXTRACTION
Details
The aqueous phase was extracted with EtOAc (20 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic phase was dried over magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to dryness

Outcomes

Product
Details
Reaction Time
 18 h
Name
solid
Type
product
Smiles
C(C1=CC=CC=C1)OC(NCC1=CC=C(C=C1)O)=O
Measurements
Type Value Analysis
AMOUNT: MASS 2.45 g
YIELD: PERCENTYIELD 100%
YIELD: CALCULATEDPERCENTYIELD 117.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.